Cas no 5150-42-5 (2,3-Dimethoxyphenol)

2,3-Dimethoxyphenol structure
2,3-Dimethoxyphenol structure
Product Name:2,3-Dimethoxyphenol
CAS No:5150-42-5
MF:C8H10O3
MW:154.163202762604
MDL:MFCD00008366
CID:45566
PubChem ID:78828
Update Time:2025-04-18

2,3-Dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethoxyphenol
    • 2.3-Dimethoxyphenol
    • 1.2-Di-O-methyl-pyrogallol
    • 1-Hydroxy-2,3-dimethoxybenzene
    • 2,3-Dimethoxy-phenol
    • 2,3-DiMethoxyphenol 5GR
    • 3-Hydroxy-1.2-dimethoxy-benzol
    • dimethoxyphenol
    • Phenol,2,3-dimethoxy
    • pyrogallol-1,2-dimethylether
    • Pyrogallol-1.2-dimethylaether
    • Pyrogallol 1,2-dimethyl ether
    • W-105882
    • 5150-42-5
    • Phenol, dimethoxy-
    • NSC80659
    • 2, 3-dimethoxylphenol
    • AKOS015888213
    • FT-0609683
    • SY061558
    • UNII-OW147I6C84
    • NS00045468
    • 25155-26-4
    • 2,3-Dimethoxyphenol, 98%
    • 2,3-dim ethoxyphenol
    • TS-02053
    • QSZCGGBDNYTQHH-UHFFFAOYSA-N
    • Phenol,3-dimethoxy-
    • dimethoxy-phenol
    • NSC-80659
    • CHEBI:193967
    • 2,3-dimethoxy phenol
    • OW147I6C84
    • 2,3-di-methoxyphenol
    • Z1255386720
    • Q27285874
    • NSC 80659
    • CS-0150321
    • EN300-217877
    • MFCD00008366
    • DTXSID10179832
    • SCHEMBL186826
    • EINECS 225-922-2
    • Phenol, 2,3-dimethoxy-
    • 1-Hydroxy-2,3-dimethoxybenzene; NSC 80659
    • DB-019773
    • MDL: MFCD00008366
    • Inchi: 1S/C8H10O3/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5,9H,1-2H3
    • InChI Key: QSZCGGBDNYTQHH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1OC)O

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.182 g/mL at 25 °C(lit.)
  • Boiling Point: 233-234 °C(lit.)
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: n20/D 1.539(lit.)
  • Solubility: Soluble in Chloroform.
  • PSA: 38.69000
  • LogP: 1.40940
  • Solubility: Uncertain

2,3-Dimethoxyphenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:Store in a cool, dry place. Store in tightly closed containers.

2,3-Dimethoxyphenol Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3-Dimethoxyphenol Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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